Cas no 2137986-63-9 (Cyclobutanone, 2-[2-(dimethylamino)ethyl]-)

• Product Name: Cyclobutanone, 2-[2-(dimethylamino)ethyl]-
• CAS No: 2137986-63-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5279539
• Update Time: 2025-06-13

Cyclobutanone, 2-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-[2-(dimethylamino)ethyl]-

• Inchi： 1S/C8H15NO/c1-9(2)6-5-7-3-4-8(7)10/h7H,3-6H2,1-2H3
• InChI Key： RVHNIVNNALZBOH-UHFFFAOYSA-N
• SMILES： C1(=O)CCC1CCN(C)C

Additional information on Cyclobutanone, 2-[2-(dimethylamino)ethyl]-

Recent Advances in the Study of Cyclobutanone, 2-[2-(dimethylamino)ethyl]- (CAS: 2137986-63-9) in Chemical Biology and Pharmaceutical Research

The compound Cyclobutanone, 2-[2-(dimethylamino)ethyl]- (CAS: 2137986-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the versatility of Cyclobutanone, 2-[2-(dimethylamino)ethyl]- as a scaffold for the development of novel bioactive molecules. Its cyclobutanone core, combined with the dimethylaminoethyl side chain, provides a platform for structural modifications that can enhance binding affinity and selectivity toward various biological targets. Researchers have successfully synthesized derivatives of this compound, demonstrating its potential in targeting enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the key findings in recent research is the compound's ability to modulate the activity of specific protein kinases. In vitro and in vivo studies have shown that Cyclobutanone, 2-[2-(dimethylamino)ethyl]- derivatives exhibit inhibitory effects on kinases involved in cell proliferation and survival pathways. These findings suggest its potential as a lead compound for the development of kinase inhibitors, which are highly sought after in oncology drug discovery. Furthermore, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been investigated, providing valuable insights for further optimization.

In addition to its kinase inhibitory activity, Cyclobutanone, 2-[2-(dimethylamino)ethyl]- has been explored for its role in modulating neurotransmitter systems. Preliminary studies indicate that this compound may interact with neurotransmitter receptors, such as those in the dopaminergic and serotonergic systems. This opens up possibilities for its application in neuropharmacology, particularly in the treatment of psychiatric and neurological disorders. However, further studies are required to elucidate the exact mechanisms of action and to assess the safety profile of these derivatives.

The synthesis of Cyclobutanone, 2-[2-(dimethylamino)ethyl]- and its derivatives has also seen advancements. Recent publications describe improved synthetic routes that enhance yield and purity while reducing the complexity of the process. These methodological improvements are critical for scaling up production and facilitating further biological evaluation. Additionally, computational modeling and structure-activity relationship (SAR) studies have been employed to predict the compound's interactions with biological targets, guiding the design of more potent and selective analogs.

Despite the promising findings, challenges remain in the development of Cyclobutanone, 2-[2-(dimethylamino)ethyl]- as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for improved drug-like properties must be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Cyclobutanone, 2-[2-(dimethylamino)ethyl]- (CAS: 2137986-63-9) represents a promising scaffold in chemical biology and drug discovery. Its diverse biological activities and potential applications in multiple therapeutic areas underscore its importance as a subject of ongoing research. Future studies should focus on optimizing its pharmacological profile, elucidating its mechanisms of action, and exploring its therapeutic potential in disease models. The continued investigation of this compound and its derivatives is expected to yield valuable contributions to the field of medicinal chemistry.